Cas no 252891-36-4 (2,5-Cyclohexadiene-1-carboxylicacid, 1,2-dimethyl-, (1S)-)

• Product Name: 2,5-Cyclohexadiene-1-carboxylicacid, 1,2-dimethyl-, (1S)-
• CAS No: 252891-36-4
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 246574
• PubChem ID: 14223612
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1-carboxylicacid, 1,2-dimethyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1-carboxylicacid, 1,2-dimethyl-, (1S)-
• 2,5-Cyclohexadiene-1-carboxylicacid,1,2-dimethyl-,(1S)-(9CI)
• (1S)-1,2-dimethylcyclohexa-2,5-diene-1-carboxylic acid
• DTXSID60557621
• 252891-36-4

• Inchi： 1S/C9H12O2/c1-7-5-3-4-6-9(7,2)8(10)11/h4-6H,3H2,1-2H3,(H,10,11)/t9-/m0/s1
• InChI Key： JHGQXPPXSANZRT-VIFPVBQESA-N
• SMILES： OC([C@@]1(C)C=CCC=C1C)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 1.98350